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Compound of Interest

Compound Name: Benzyl beta-d-glucopyranoside

Cat. No.: B1149786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl β-D-glucopyranoside is a glycoside composed of a glucose molecule linked to a benzyl

group via a β-glycosidic bond. This compound serves as a versatile synthetic intermediate in

carbohydrate chemistry, a substrate for enzymatic studies, and a building block for the

development of novel therapeutic agents. A thorough understanding of its physicochemical

properties is crucial for its effective application in research and drug development. This guide

provides a comprehensive overview of the known physicochemical characteristics of Benzyl β-

D-glucopyranoside, detailed experimental protocols for their determination, and a visual

representation of a typical synthetic workflow.

Physicochemical Data
The following table summarizes the key physicochemical properties of Benzyl β-D-

glucopyranoside. It is important to note that while many properties have been computationally

predicted, experimental data for some parameters, such as melting and boiling points, are not

readily available in the cited literature.
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Property Value Source

Molecular Formula C₁₃H₁₈O₆ [1][2]

Molecular Weight 270.28 g/mol [1][2]

Appearance
White to off-white crystalline

solid
[3]

Melting Point

Not explicitly found for the title

compound. A derivative,

Benzyl 2,3,4-tri-O-benzyl-β-D-

glucopyranoside, has a melting

point of 102-106 °C.[4]

Boiling Point Experimental data not found.

Solubility

Soluble in polar organic

solvents (e.g., methanol,

ethanol, DMSO, pyridine); less

soluble in water.[3][5]

XLogP3 -0.7 [1][2]

Hydrogen Bond Donor Count 4 [1][2]

Hydrogen Bond Acceptor

Count
6 [1][2]

Rotatable Bond Count 4 [1][2]

Exact Mass 270.11033829 Da [1][2]

Topological Polar Surface Area 99.4 Å² [1][2]

Specific Optical Rotation ([α]D)

A value of -41° has been

reported for related glycosides,

but a specific value for Benzyl

β-D-glucopyranoside was not

found in the searched

literature.[4]

pKa Experimental data not found.
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Experimental Protocols
Detailed experimental methodologies are essential for the accurate characterization of

chemical compounds. The following sections outline protocols for the synthesis and

determination of key physicochemical properties of Benzyl β-D-glucopyranoside.

Synthesis of Benzyl β-D-glucopyranoside
A common method for the synthesis of Benzyl β-D-glucopyranoside involves the Koenigs-Knorr

reaction or a modified procedure. The following is a generalized protocol based on literature

methods for glycosylation.

Materials:

Acetobromo-α-D-glucose

Benzyl alcohol

Silver(I) oxide (Ag₂O) or Mercury(II) cyanide (Hg(CN)₂)

Drierite (anhydrous calcium sulfate)

Anhydrous dichloromethane (DCM) or acetonitrile (CH₃CN)

Methanol (MeOH)

Sodium methoxide (NaOMe)

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate/hexanes mixture)

Procedure:

Glycosylation Reaction: To a stirred solution of benzyl alcohol in anhydrous DCM at room

temperature under an inert atmosphere (e.g., argon), add Drierite. After stirring for 30

minutes, add acetobromo-α-D-glucose and silver(I) oxide. The reaction mixture is stirred in
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the dark at room temperature for 24-48 hours. The progress of the reaction is monitored by

thin-layer chromatography (TLC).

Work-up: Upon completion, the reaction mixture is filtered through a pad of Celite® to

remove the silver salts. The filtrate is washed successively with a saturated aqueous solution

of sodium bicarbonate and brine. The organic layer is dried over anhydrous sodium sulfate,

filtered, and the solvent is removed under reduced pressure to yield the crude protected

product, benzyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside.

Purification of the Protected Glucoside: The crude product is purified by silica gel column

chromatography using a suitable eluent system, such as a gradient of ethyl acetate in

hexanes.

Deacetylation (Zemplén conditions): The purified benzyl 2,3,4,6-tetra-O-acetyl-β-D-

glucopyranoside is dissolved in anhydrous methanol. A catalytic amount of sodium

methoxide in methanol is added, and the mixture is stirred at room temperature. The reaction

is monitored by TLC until all the starting material is consumed.

Final Work-up and Purification: The reaction is neutralized with an acidic resin (e.g.,

Amberlite® IR-120 H⁺). The resin is filtered off, and the filtrate is concentrated under

reduced pressure. The resulting residue is purified by recrystallization or silica gel

chromatography to afford pure Benzyl β-D-glucopyranoside.

Determination of Melting Point
The melting point of a crystalline solid is a key indicator of its purity.

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of the dried, crystalline Benzyl β-D-glucopyranoside is

finely powdered using a mortar and pestle.

Capillary Loading: The powdered sample is packed into a capillary tube to a height of 2-3

mm.

Measurement: The capillary tube is placed in the heating block of the melting point

apparatus. The temperature is raised at a rate of 10-20 °C per minute until it is about 20 °C

below the expected melting point. The heating rate is then reduced to 1-2 °C per minute.

Data Recording: The temperature at which the first drop of liquid appears (onset of melting)

and the temperature at which the entire solid has turned into a clear liquid (completion of

melting) are recorded as the melting range. For a pure compound, this range should be

narrow (0.5-2 °C).

Measurement of Specific Optical Rotation
Optical rotation is a critical property for chiral molecules like Benzyl β-D-glucopyranoside,

confirming its stereochemical identity.

Apparatus:

Polarimeter

Polarimeter cell (e.g., 1 dm length)

Volumetric flask

Analytical balance

Solvent (e.g., methanol or water)

Procedure:

Solution Preparation: An accurately weighed sample of Benzyl β-D-glucopyranoside (c, in

g/mL) is dissolved in a specific solvent in a volumetric flask.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrument Calibration: The polarimeter is calibrated using a blank solution (the pure

solvent).

Measurement: The polarimeter cell is rinsed and filled with the sample solution, ensuring no

air bubbles are present in the light path. The observed optical rotation (α) is measured at a

specific temperature (T, usually 20 or 25 °C) and wavelength (λ, usually the sodium D-line at

589 nm).

Calculation: The specific optical rotation [α] is calculated using the formula: [α]ᵀλ = α / (l × c)

where:

l is the path length of the cell in decimeters (dm).

c is the concentration of the solution in g/mL.

Workflow and Pathway Diagrams
To visualize the experimental process, a workflow for the synthesis and purification of Benzyl β-

D-glucopyranoside is presented below. As no specific signaling pathways involving this

compound have been detailed in the literature, a biochemical reaction it is involved in is also

diagrammed.
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Caption: Workflow for the synthesis and purification of Benzyl β-D-glucopyranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1149786?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-beta-d-glucopyranoside
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyl-beta-d-glucopyranoside
https://pubchem.ncbi.nlm.nih.gov/compound/13254166
https://pubchem.ncbi.nlm.nih.gov/compound/13254166
https://cymitquimica.com/cas/4304-12-5/
https://www.benchchem.com/product/b015556
https://www.chemfaces.com/natural/Benzyl-beta-D-glucopyranoside-CFN95427.html
https://www.chemfaces.com/natural/Benzyl-beta-D-glucopyranoside-CFN95427.html
https://www.benchchem.com/product/b1149786#physicochemical-properties-of-benzyl-beta-d-glucopyranoside
https://www.benchchem.com/product/b1149786#physicochemical-properties-of-benzyl-beta-d-glucopyranoside
https://www.benchchem.com/product/b1149786#physicochemical-properties-of-benzyl-beta-d-glucopyranoside
https://www.benchchem.com/product/b1149786#physicochemical-properties-of-benzyl-beta-d-glucopyranoside
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1149786?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1149786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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